Cas no 51421-22-8 ((3-nitrophenyl)methylhydrazine)

• Product Name: (3-nitrophenyl)methylhydrazine
• CAS No: 51421-22-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD09745266
• CID: 836132
• PubChem ID: 20511322
• Update Time: 2026-04-29

(3-nitrophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (3-Nitrobenzyl)hydrazine
• (3-nitrophenyl)methylhydrazine
• 1-[(3-NITROPHENYL)METHYL]HYDRAZINE
• AG-C-46875
• AK-79633
• ANW-68423
• CTK7F1996
• MolPort-004-318-912
• SureCN1829879

• MDL： MFCD09745266
• Inchi： InChI=1S/C7H9N3O2/c8-9-5-6-2-1-3-7(4-6)10(11)12/h1-4,9H,5,8H2
• InChI Key： UVLKAHYGKLRXON-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])CNN

Computed Properties

• Exact Mass: 167.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 83.87000
• LogP: 2.17250

Additional information on (3-nitrophenyl)methylhydrazine

The Compound CAS No. 51421-22-8: (3-Nitrophenyl)Methylhydrazine

The compound CAS No. 51421-22-8, commonly referred to as (3-nitrophenyl)methylhydrazine, is a significant chemical entity with diverse applications in the fields of organic synthesis, pharmacology, and materials science. This compound has garnered attention due to its unique structural properties and its role in facilitating complex chemical transformations. Recent advancements in synthetic chemistry have further highlighted its potential in the development of novel pharmaceutical agents and advanced materials.

Methylhydrazine derivatives, such as (3-nitrophenyl)methylhydrazine, are known for their ability to act as versatile intermediates in organic synthesis. The presence of the hydrazine group (-NHNH₂) provides a platform for various reactions, including nucleophilic substitutions, condensations, and cyclizations. The 3-nitrophenyl substituent adds an additional layer of functionality, introducing electron-withdrawing effects that can influence reactivity and selectivity in chemical reactions.

Recent studies have explored the use of (3-nitrophenyl)methylhydrazine in the synthesis of heterocyclic compounds, which are of great interest in drug discovery. For instance, researchers have employed this compound as a key intermediate in the construction of bioactive molecules with potential anti-cancer and anti-inflammatory properties. The ability to form stable bonds with carbonyl groups makes it an invaluable tool in the creation of complex molecular architectures.

In addition to its role in organic synthesis, (3-nitrophenyl)methylhydrazine has been investigated for its applications in materials science. Its ability to coordinate with metal ions has led to its use in the development of metal-organic frameworks (MOFs) and other porous materials. These materials hold promise for gas storage, catalysis, and sensing applications, underscoring the compound's versatility across multiple disciplines.

The synthesis of (3-nitrophenyl)methylhydrazine typically involves a multi-step process that begins with the preparation of hydrazine derivatives. Recent advancements have focused on optimizing these synthesis routes to enhance yield and purity while minimizing environmental impact. For example, green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, have been employed to streamline the production process.

From a toxicological perspective, understanding the safety profile of (3-nitrophenyl)methylhydrazine is crucial for its industrial and pharmaceutical applications. Recent studies have examined its acute and chronic toxicity profiles, providing insights into its potential risks and safe handling practices. These findings are essential for ensuring compliance with regulatory standards and promoting responsible use in research and industry.

Looking ahead, the continued exploration of (3-nitrophenyl)methylhydrazine is expected to unlock new opportunities across various fields. Its role as a building block for advanced materials and pharmaceutical agents positions it as a key compound in modern chemical research. As technology advances and new methodologies emerge, the potential applications of this compound are likely to expand further, solidifying its importance in both academic and industrial settings.